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Compound of Interest

Compound Name: Benazolin

Cat. No.: B1667980 Get Quote

Benazolin: A Comprehensive Technical Guide
This technical guide provides an in-depth overview of the chemical structure, physicochemical

properties, toxicological profile, and environmental fate of the herbicide Benazolin. The

information is intended for researchers, scientists, and professionals in drug development and

environmental science.

Chemical Structure and Identity
Benazolin is a selective, post-emergence herbicide belonging to the benzothiazole class of

compounds. Its systemic action mimics that of natural auxins, leading to uncontrolled growth

and subsequent death in susceptible broadleaf weeds.

Chemical Name (IUPAC): 2-(4-chloro-2-oxo-1,3-benzothiazol-3-yl)acetic acid[1]

CAS Registry Number: 3813-05-6[1][2]

Chemical Formula: C₉H₆ClNO₃S[1][2]

Molecular Weight: 243.67 g/mol [1][2]

Chemical Structure:

Physicochemical Properties
The following table summarizes the key physicochemical properties of Benazolin.
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Property Value Reference

Melting Point 193 °C [3]

Boiling Point Decomposes before boiling

Water Solubility 500 mg/L at 20 °C [3]

Vapor Pressure 1.0 x 10⁻⁴ mPa at 20 °C

pKₐ 3.04 - 3.6 [3]

Log P (Octanol-Water Partition

Coefficient)
1.34

Toxicological Properties
The acute toxicity of Benazolin has been evaluated in various species. The following table

summarizes the reported LD₅₀ values.

Species
Route of
Administration

LD₅₀ Reference

Rat Oral 3000 mg/kg [3]

Mouse Oral 3200 mg/kg [3]

Environmental Fate
Benazolin is of moderate persistence in the environment. Its degradation in soil is primarily a

microbial process.

Environmental Parameter Value Reference

Soil Half-life (DT₅₀) 14 - 100 days [4]

The primary degradation pathway of Benazolin in soil involves the cleavage of the acetic acid

side chain, followed by the opening of the thiazoline ring.
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Experimental Protocols
The determination of the physicochemical and toxicological properties of chemical substances

like Benazolin follows internationally recognized guidelines, primarily those established by the

Organisation for Economic Co-operation and Development (OECD).

Physicochemical Properties
Melting Point (OECD 102): The melting point can be determined using several methods,

including the capillary tube method, hot-stage microscopy, or differential scanning

calorimetry (DSC).[2] For the capillary method, a small amount of the substance is packed

into a capillary tube and heated in a controlled manner. The temperature range over which

the substance melts is recorded.

Boiling Point (OECD 103): As Benazolin decomposes before boiling, standard boiling point

determination methods are not applicable. Decomposition is typically observed using

techniques like thermogravimetric analysis (TGA).[3]

Water Solubility (OECD 105): The flask method is suitable for determining the water solubility

of Benazolin.[4] A supersaturated solution of the substance in water is prepared and allowed

to equilibrate at a constant temperature. The concentration of the dissolved substance in the

aqueous phase is then determined by a suitable analytical method, such as high-

performance liquid chromatography (HPLC).

Vapor Pressure (OECD 104): The vapor pressure of Benazolin can be measured using the

vapor pressure balance method or the gas saturation method.[5][6] In the gas saturation

method, a stream of inert gas is passed over the substance at a known temperature and flow

rate until it is saturated with the vapor of the substance. The amount of substance

transported by the gas is then determined, from which the vapor pressure can be calculated.

Partition Coefficient (n-octanol/water) (OECD 107/117): The shake-flask method (OECD

107) or HPLC method (OECD 117) can be used. In the shake-flask method, a solution of the

substance in either n-octanol or water is shaken with the other immiscible solvent until

equilibrium is reached. The concentration of the substance in both phases is then measured

to determine the partition coefficient.
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Dissociation Constant (pKa) (OECD 112): The pKa of Benazolin can be determined by

potentiometric titration. A solution of the substance is titrated with a standard solution of a

strong acid or base, and the pH is monitored throughout the titration. The pKa is determined

from the titration curve.

Toxicological Properties
Acute Oral Toxicity (LD₅₀) (OECD 420, 423, or 425): The acute oral toxicity is determined by

administering the substance to animals (typically rats or mice) via oral gavage. Several

approved procedures exist to minimize the number of animals used. These include the

Fixed-Dose Procedure (OECD 420), the Acute Toxic Class Method (OECD 423), and the Up-

and-Down Procedure (OECD 425).[1] The animals are observed for a set period (e.g., 14

days) for signs of toxicity and mortality. The LD₅₀ value, the dose that is lethal to 50% of the

test animals, is then calculated.

Environmental Fate
Soil Half-Life (DT₅₀): The degradation of Benazolin in soil is typically studied in laboratory

incubation experiments under controlled conditions of temperature, moisture, and light. The

soil is treated with a known concentration of Benazolin, and samples are taken at various

time intervals. The concentration of the parent compound is measured using an appropriate

analytical technique (e.g., LC-MS/MS). The time taken for the concentration to decrease by

50% (DT₅₀) is then calculated from the degradation curve.

Degradation Pathway Analysis: To identify the degradation products of Benazolin, soil

samples from the degradation study are extracted and analyzed using advanced analytical

techniques such as liquid chromatography coupled with high-resolution mass spectrometry

(LC-HRMS). This allows for the identification and structural elucidation of the metabolites

formed during the degradation process.

Signaling Pathways and Logical Relationships
The following diagram illustrates the logical relationship between the chemical structure of

Benazolin and its herbicidal activity, as well as its environmental fate.
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Caption: Relationship between Benazolin's structure, activity, and fate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Benazolin chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667980#benazolin-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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